Cas no 1361835-18-8 (Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid)

• Product Name: Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid
• CAS No: 1361835-18-8
• MF: C₁₄H₉Cl₂FO₃
• MW: 315.123865842819
• CID: 4790166
• Update Time: 2025-06-13

Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid

• Inchi： 1S/C14H9Cl2FO3/c15-9-2-1-3-10(16)12(9)8-5-4-7(6-11(8)17)13(18)14(19)20/h1-6,13,18H,(H,19,20)
• InChI Key： GYNPVIMYMXELTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=CC=1F)C(C(=O)O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid

Introduction to Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid (CAS No. 1361835-18-8)

Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid, identified by its CAS number 1361835-18-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of biphenyl derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of hydroxyl, chloro, and fluoro substituents, contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The biphenyl core in Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid serves as a privileged structure in medicinal chemistry, offering a rigid framework that can interact with biological targets in a highly specific manner. The introduction of halogen atoms at the 2' and 6' positions enhances the lipophilicity and metabolic stability of the molecule, while the fluoro group at the 2-position can modulate electronic properties and binding affinity. These structural elements are critical in optimizing pharmacokinetic profiles and minimizing off-target effects, which are essential considerations in modern drug development.

In recent years, there has been growing interest in developing novel compounds that exhibit inhibitory activity against various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid has been investigated for its potential role as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the pathogenesis of inflammatory diseases. Preclinical studies have demonstrated that derivatives of biphenyl acetic acids can exhibit significant anti-inflammatory effects by modulating the activity of these enzymes.

The hydroxyl group at the 4-position of the biphenyl ring in Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid provides a site for further functionalization, allowing chemists to explore new analogs with enhanced biological activity. For instance, coupling this compound with other pharmacophores or introducing additional heterocyclic moieties could lead to the discovery of novel drug candidates with improved efficacy and selectivity. The versatility of this scaffold makes it an attractive platform for structure-based drug design and high-throughput screening campaigns.

Advances in computational chemistry and molecular modeling have further facilitated the optimization of Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid derivatives. By leveraging these techniques, researchers can predict binding interactions with target proteins and identify structural modifications that enhance potency and reduce toxicity. For example, virtual screening algorithms have been used to identify lead compounds based on their predicted binding affinity to specific enzymes or receptors. This approach has accelerated the drug discovery process and enabled the rapid identification of promising candidates for further development.

The synthesis of Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include halogenation reactions, cross-coupling processes, and hydroxylation protocols. Each step must be carefully optimized to minimize side reactions and maximize product integrity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic hydroxylation, has improved the efficiency and scalability of producing this compound.

In addition to its pharmaceutical applications, Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid has shown promise in agrochemical research. Derivatives of biphenyl acetic acids have been explored as herbicides, fungicides, and plant growth regulators due to their ability to interact with biological targets in plants. The structural features of this compound contribute to its bioactivity by modulating enzyme function or receptor binding in plant cells. Further research is needed to fully elucidate its mechanisms of action and optimize its use in agricultural applications.

The environmental impact of using Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid derivatives must also be considered in both pharmaceutical and agrochemical contexts. Biodegradability studies have been conducted to assess how these compounds behave in natural ecosystems. Understanding their environmental fate is crucial for developing sustainable practices that minimize ecological risks while maintaining therapeutic or agronomic benefits. Efforts are ongoing to develop greener synthetic routes that reduce waste generation and hazardous byproducts.

Future directions in the study of Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid include exploring its role in targeted therapy strategies such as photodynamic therapy or immunotherapy. Researchers are investigating how modifications to this scaffold can enhance its ability to interact with specific biological pathways or deliver therapeutic agents directly to target cells. These innovations could lead to more personalized medicine approaches that improve patient outcomes while reducing systemic side effects.

In conclusion,Hydroxy-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-acetic acid (CAS No. 1361835-18-8) is a versatile compound with significant potential in pharmaceuticals, agrochemicals, and environmental research. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases. Continued research into synthetic methodologies, biological activities, and environmental impacts will further expand its applications across multiple scientific disciplines.